Discoveries, target identifications, and biological applications of natural products that inhibit splicing factor 3B subunit 1
Natural Product Reports Pub Date: 2016-01-26 DOI: 10.1039/C5NP00110B
Abstract
Covering: 1992 to 2015
The natural products FR901464, pladienolide, and herboxidiene were discovered as activators of reporter gene systems. Unexpectedly, these compounds target neither transcription nor translation; rather, they target splicing factor 3B subunit 1 of the spliceosome, causing changes in splicing patterns. All of them showed anticancer activity in a low nanomolar range. Since their discovery, these molecules have been used in a variety of biological applications.

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